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Introduction

Stevia, a natural, non-caloric sweetener derived from the leaves of Stevia rebaudiana, is
gaining significant interest as a versatile pharmaceutical excipient. Its primary sweetening
compounds, steviol glycosides (e.g., Stevioside and Rebaudioside A), offer multiple
functionalities beyond taste-masking. These include potential roles as a filler, binder, and even
a dissolution and bioavailability enhancer for poorly soluble drugs.[1] Its "Generally Recognized
as Safe" (GRAS) status by the U.S. Food and Drug Administration (FDA) for use in food further
supports its potential for safe use in pharmaceutical formulations.[2][3]

These application notes provide a comprehensive overview of the properties of stevia powder
and detailed protocols for its evaluation as a pharmaceutical excipient.

Key Applications in Pharmaceutics

o Taste-Masking Agent: Stevia's intense sweetness, approximately 200 to 300 times that of
sucrose, makes it highly effective at masking the bitter or unpleasant taste of many active
pharmaceutical ingredients (APIs).[4] This is particularly beneficial for pediatric, geriatric, and
patient-centric dosage forms like orally disintegrating tablets (ODTs), chewable tablets, and
liquid formulations.[5][6]
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« Filler/Diluent in Solid Dosage Forms: Due to its powdery nature, stevia can be used as a
diluent in tablets and capsules, especially in formulations where a sweet taste is desired.

o Granulating Agent: Stevia has been successfully incorporated into granules using wet
granulation techniques, improving the physical properties of the blend for subsequent
processing.[7]

» Dissolution and Bioavailability Enhancement: Modified forms of stevia, such as
transglycosylated stevia, have demonstrated a remarkable ability to improve the dissolution
rate and oral bioavailability of poorly water-soluble drugs like probucol and flurbiprofen.[1]
This opens up new possibilities for formulating challenging APIs.

Physicochemical Properties and Characterization

The successful incorporation of stevia powder into a robust dosage form requires a thorough
understanding of its physicochemical properties. Key parameters include powder flowability,
compressibility, and density.

Data Presentation: Powder Properties

The following tables summarize quantitative data on the flow and physical properties of stevia
powder and granules formulated with stevia extract. Poor flowability of stevia powder, often
attributed to its small particle size and shape, may necessitate the use of glidants or
granulation to improve handling during manufacturing.[8]

Table 1: Flow Properties of Stevia Powder at Different Moisture Contents[1][8]

Moisture Content Mean Angle of Flowability

o Mean Flow Index T
(% w.b.) Internal Friction (°) Classification
4.96 41.13 0.27 Cohesive / Poor Flow
9.68 44.13 0.31 Cohesive / Poor Flow
13.99 45.83 0.38 Cohesive / Poor Flow
20.08 45.33 0.44 Cohesive / Poor Flow
25.79 44.53 0.48 Cohesive / Poor Flow
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Table 2: Physical Properties of Stevia Extract Granules (Wet Granulation with PVP Binder)[7]

Formulation Angle of Compressibilit . Flowability
Hausner Ratio .

(PVP Conc.) Repose (°) y Index (%) Classification

FO (0%)

F1 (1%)

F2 (3%)

F3 (5%) 27 10 1.11 Excellent Flow

Note: Flowability classification is based on standard pharmacopeial indices.[9][10]

Experimental Protocols

The following protocols provide detailed methodologies for evaluating stevia powder as a

pharmaceutical excipient.

Protocol: Powder Flowability and Density
Characterization

This protocol outlines the steps to determine the bulk density, tapped density, Carr's Index,
Hausner Ratio, and Angle of Repose, which are critical indicators of a powder's flow

characteristics.

Workflow for Powder Characterization
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Density Measurement

1. Weigh Powder Sample (m)

\4

( 2. Measure Initial Volume (Vo) in Graduated Cylinder )

\4

( 4. Mechanically Tap Cylinder (N taps)

7. Calculate Carr's Index
100 * (1 - p_bulk / p_tapped)

A

y

8. Calculate Hausner Ratio
p_tapped / p_bulk

Angle of Repose

9. Pour Powder through Funnel onto Flat Surface

'

10. Measure Height (h) and Radius (r) of Cone

A A

)

\ 4

5. Measure Final Tapped Volume (V_f)

.

( 6. Calculate Tapped Density (p_tapped =m/V_f) |
J

:( 3. Calculate Bulk Density (p_bulk = m / Vo) )

4

A

Caption: Workflow for determining powder density and flowability.

Materials and Equipment:

o Stevia Powder

A4

11. Calculate Angle of Repose
8 = arctan(h/r)

Click to download full resolution via product page
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Graduated cylinders (100 mL or 250 mL)
Balance

Tapped density tester

Funnel (with a fixed diameter and stem)
Flat circular base with a ruler

Spatula

Methodology:

Bulk Density (p_bulk):

1. Gently pass a sufficient quantity of stevia powder through a sieve (e.g., 1.0 mm) to break
up any agglomerates.[11]

2. Weigh approximately 100 g (m) of the powder accurately.

3. Carefully introduce the powder into a dry 250 mL graduated cylinder without compacting it.
[12]

4. Level the powder surface gently and read the unsettled apparent volume (Vo).
5. Calculate the bulk density using the formula: p_bulk = m / Vo.

Tapped Density (p_tapped):

1. Use the same cylinder with the powder from the bulk density measurement.
2. Place the cylinder in the holder of a tapped density tester.

3. Mechanically tap the cylinder a specified number of times (e.g., 100, 500, 1250 taps) until
the volume becomes constant.[12]

4. Read the final tapped volume (V_f).
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5. Calculate the tapped density using the formula: p_tapped =m/V_f.

o Compressibility (Carr's) Index and Hausner Ratio:
1. Calculate Carr's Index (%) using the formula: Cl = 100 * (1 - p_bulk / p_tapped).[13]
2. Calculate the Hausner Ratio using the formula: HR = p_tapped / p_bulk.[13]
3. Interpret the results based on the scales provided in Table 2.
e Angle of Repose (0):
1. Fix the funnel to a stand at a specific height above a flat, level surface.

2. Carefully pour the stevia powder through the funnel until the apex of the resulting cone
reaches the funnel's tip.

3. Measure the height (h) and the radius (r) of the powder cone.

4. Calculate the angle of repose using the formula: 8 = arctan(h/r).[14]

Protocol: API-Excipient Compatibility Studies

This protocol describes the use of Differential Scanning Calorimetry (DSC) and Fourier-
Transform Infrared Spectroscopy (FTIR) to assess the compatibility between an APl and stevia
powder. Incompatibility can manifest as changes in melting points, the appearance of new
thermal events, or shifts in spectral bands.[5][15]

Workflow for API-Stevia Compatibility Screening
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Sample Preparation

( Weigh API ) ( Weigh Stevia Powder \
N J
| L I |

Prepare Physical Mixture
(e.g., 1:1 ratio)

DS( Analysis FTIR Anglysis
)\ \ \ Y )\

( Run DSC on API alone ) ( Run DSC on Stevia alone ) ( Run DSC on Physical Mixture ) -IP( Run FTIR on Physical Mixture ) ( Run FTIR on API alone ) ( Run FTIR on Stevia alone )

| Compare Thermograms:
> - Shiftin peaks?

= - New peaks?
- Disappearance of peaks?

Compare Spectra:
- Shift in bands?

- New bands?
- Disappearance of bands?

Thermal Events Chemical Interactions

y ——— v

Assess Compatibility

Click to download full resolution via product page
Caption: Workflow for API-excipient compatibility testing.
A. Differential Scanning Calorimetry (DSC)
Materials and Equipment:
e DSC instrument

e Hermetically sealed aluminum pans
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e API, Stevia Powder, and a 1:1 physical mixture
» Balance
Methodology:

o Accurately weigh 2-5 mg of the sample (API alone, stevia alone, or the physical mixture) into
an aluminum DSC pan and seal it.

e Place the pan in the DSC cell. An empty sealed pan should be used as a reference.

e Heat the sample at a constant rate (e.g., 10 °C/min) over a temperature range appropriate
for the API's melting point (e.g., 30 °C to 250 °C).[16]

e Record the heat flow as a function of temperature to generate a thermogram.

e Analysis: Compare the thermogram of the physical mixture to the individual thermograms of
the API and stevia. Signs of incompatibility include:

o Significant shifts in the melting endotherm of the API.
o The appearance of new exothermic or endothermic peaks.
o The disappearance or broadening of the API's melting peak.[17]
B. Fourier-Transform Infrared Spectroscopy (FTIR)
Materials and Equipment:
o FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory
e API, Stevia Powder, and a 1:1 physical mixture
Methodology:
e Obtain the FTIR spectrum for the pure API, pure stevia powder, and the physical mixture.

e Place a small amount of the sample directly on the ATR crystal.
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e Scan the sample over a suitable wavenumber range (e.g., 4000-400 cm™1).

e Analysis: Overlay the spectra. Incompatibility is suggested if the spectrum of the mixture is
not a simple superposition of the individual component spectra. Look for:

o The disappearance of characteristic absorption bands of the API.
o Significant shifts in the position of the API's functional group bands.

o The appearance of new absorption bands, indicating the formation of new chemical
bonds.[5][18]

Protocol: Tablet Formulation by Wet Granulation

This protocol provides a general procedure for preparing tablets using stevia as a filler and
sweetener via the wet granulation method.

Workflow for Wet Granulation Tablet Manufacturing
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1. Weighing & Blending
(API, Stevia, Filler, Disintegrant)
2. Wet Massing
(Add Binder Solution)

3. Wet Screening
(Pass through 6-12 mesh screen)

:

4. Drying
(Oven or Fluid Bed Dryer)

:

5. Dry Screening/Milling
(Size the granules)

:

6. Lubrication
(Add Lubricant, e.g., Mg Stearate)

y

7. Compression
(Compress into tablets)

Finished Tablets

Click to download full resolution via product page

Caption: General workflow for tablet manufacturing via wet granulation.

Materials and Equipment:
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o API
e Stevia Powder

» Additional excipients (e.g., Microcrystalline Cellulose as a filler, Croscarmellose Sodium as a
disintegrant, PVP as a binder, Magnesium Stearate as a lubricant)

» Binder solution (e.g., PVP in water or ethanol)
o Planetary mixer or high-shear granulator

e Sieves (e.g., 12-mesh and 20-mesh)

e Drying oven or fluid bed dryer

o Tablet press

Methodology:

» Weighing and Blending: Accurately weigh and sift the API, stevia powder, and other
intragranular excipients (filler, disintegrant). Blend the powders in a suitable mixer for 10-15
minutes to ensure uniformity.

o Wet Massing: Slowly add the binder solution to the powder blend while mixing. Continue
mixing until a damp mass of appropriate consistency is formed (able to form a ball when
squeezed, but crumbles under pressure).

o Wet Screening: Pass the damp mass through a coarse screen (e.g., 6 to 12-mesh) to
produce wet granules.[19]

e Drying: Spread the granules evenly on a tray and dry in an oven at a suitable temperature
(e.g., 40-60 °C) until the desired moisture content is reached (typically 1-3%).

e Dry Screening: Pass the dried granules through a smaller mesh screen (e.g., 16 to 20-mesh)
to obtain a uniform granule size and break down any larger agglomerates.

» Lubrication: Add the sifted lubricant (e.g., Magnesium Stearate) to the dried granules and
blend for a short period (e.g., 2-5 minutes). Over-blending should be avoided.
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o Compression: Compress the final blend into tablets using a tablet press with appropriate
tooling. Monitor tablet weight, hardness, and thickness during the compression run.

Potential Biological Interactions and Signaling
Pathways

While generally considered inert, steviol glycosides and their metabolites can interact with
certain biological pathways. This is crucial to consider during drug development, especially for

APIs targeting metabolic or renal functions.

Interaction with AMPK Signaling Pathway

Stevioside has been shown to activate AMP-activated protein kinase (AMPK), a key regulator
of cellular energy metabolism.[20][21] This interaction could be relevant when co-administering
stevia with drugs for metabolic disorders like diabetes (e.g., metformin). The activation of
AMPK by stevioside can lead to increased phosphorylation of Acetyl-CoA Carboxylase (ACC),
which in turn promotes fatty acid oxidation and downregulates adipogenic factors like PPARYy.
[20][21]
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Caption: Stevioside's effect on the AMPK signaling pathway.
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Interaction with Organic Anion Transporters (OATSs)

The aglycone metabolite of steviol glycosides, steviol, has been identified as an inhibitor of
Organic Anion Transporter 1 (OAT1) and Organic Anion Transporter 3 (OAT3).[22] These
transporters are critical for the renal clearance of many anionic drugs and their metabolites.[23]
[24] Co-administration of a drug that is a substrate for OAT1/OAT3 with high doses of stevia
could potentially lead to drug-drug interactions by competing for renal secretion, thereby
increasing the plasma concentration and half-life of the drug.

Renal Proximal Tubule Cell

Blood (Basolateral Side)

Steviol
(Stevia Metabolite)

Anionic Drug
(e.g., Methotrexate, NSAIDs)

7
Transport //’I/nhibits
vl
OAT3 Transporter

Leads to

Urine (Apical Side)

Drug Excretion

Click to download full resolution via product page

Caption: Inhibition of OAT3-mediated drug transport by steviol.

Conclusion

Stevia powder is a promising multifunctional excipient with well-established taste-masking
properties and emerging applications in enhancing drug delivery. Its natural origin and
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favorable safety profile make it an attractive alternative to artificial sweeteners and other
synthetic excipients. However, a thorough characterization of its physicochemical properties
and a careful assessment of its compatibility with the API are essential for successful
formulation development. Furthermore, potential biological interactions, particularly concerning
metabolic and renal pathways, must be considered to ensure the safety and efficacy of the final
drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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